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Compound of Interest

Compound Name: 2-Butanone oxime
CAS No.: 96-29-7
Cat. No.: B179465
Get Quote
. J

CAS Number: 96-29-7 Synonyms: Methyl ethyl ketoxime, Ethyl methyl ketone oxime Urgency
Level: High (Carcinogen 1B / Potential Explosive Incompatibility)[1][2][3]

Part 1: Executive Safety Assessment
For the attention of Laboratory Managers and EHS Officers:

2-Butanone oxime (MEKO) presents a dual-threat profile often underestimated in routine
laboratory workflows. While frequently used as an oxygen scavenger or anti-skinning agent, its
disposal requires more than standard organic solvent protocols.

The Ciritical Risks:

« Carcinogenicity: Reclassified in the EU as Carc. 1B (H350).[4] It is no longer just an "irritant”;
it must be handled as a confirmed animal carcinogen with potential human relevance.

e The "Acid Trap" (Hidden Hazard): MEKO is an oxime.[1][5] Upon contact with strong acids
(especially mineral acids like Sulfuric Acid), it undergoes hydrolysis or Beckmann
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rearrangement, potentially generating Hydroxylamine or substituted amides. Hydroxylamine
salts are thermally unstable and can lead to explosive decomposition.

Operational Directive: Under no circumstances should MEKO waste be commingled with acidic
waste streams.

Part 2: The "Acid Trap" — Scientific Rationale
Why standard segregation fails without specific knowledge.

Many researchers habitually combine "organic liquids" into a single drum. This practice is
dangerous with MEKO.

The Mechanism of Danger: In the presence of strong acids (H*) and heat (often generated by
the mixing itself), MEKO hydrolyzes:

Risk Factor: Hydroxylamine is thermodynamically unstable. If this reaction occurs in a closed
waste container, the exotherm can trigger the rapid decomposition of hydroxylamine, leading to
container rupture or explosion.

Expert Recommendation: Establish a "No-Acid" barrier for any waste stream containing >1%
MEKO.

Part 3: Disposal Workflow & Decision Logic
Visualization: The Safe Disposal Decision Tree

The following diagram outlines the critical decision nodes for MEKO disposal to prevent
incompatibility accidents.
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Waste Generation:
2-Butanone Oxime (MEKO)

Is MEKO mixed with
other chemicals?

Analyze Mixture Components

No (Pure MEKO)

CRITICAL CHECK:
Does mixture contain Strong Acids?

‘es (Acid Present)

Classify Waste Stream:
Primary: Toxic (Carcinogen)
Secondary: Ignitable (Check FP)

STOP: Do NOT Combine.
Segregate MEKO from Acid.

Expert Intervention Required: Containerization:
Neutralize Acid separately Polyethylene (HDPE) or Steel.
before contact (if unavoidable) NO Acid Residue.

Labeling:
'Hazardous Waste'
'Contains: 2-Butanone Oxime'
‘Carcinogen’ + 'Combustible*

Final Disposal:

High-Temperature Incineration
(Licensed Facility)

Click to download full resolution via product page
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Caption: Operational logic flow for MEKO disposal, emphasizing the critical acid-segregation
step to prevent explosive byproducts.

Part 4: Step-by-Step Disposal Protocol
Step 1: Characterization & Coding

Before lifting a container, determine the regulatory status. MEKO has a flash point of
approximately 60°C (140°F).[3][6] This places it on the borderline of "Ignitable” under US RCRA
regulations.

Operational Rule: To ensure maximum safety compliance, treat MEKO as Ignitable (D001)
unless testing proves the specific waste mixture has a flash point >60°C.

Parameter Value/Status Regulatory Implication

Treat as D001 (Ignitable) to

Flash Point ~59-62°C (138-144°F)
ensure safe transport.
. ) Requires "Toxic" secondary
Toxicity Carcinogen 1B )
labeling.
_ Not specifically U-listed, but
RCRA Code D001 (Likely) o
characteristics apply.
- ) Do NOT pour down drain.
Solubility Soluble in water

Toxic to aquatic life.[4]

Step 2: Container Selection

o Material: High-Density Polyethylene (HDPE) or Steel drums are compatible.
o Condition: Containers must be triple-rinsed if they previously held other chemicals.

 Verification: Visually inspect the container interior. Ensure it is bone-dry and free of any
crystalline residue (which could indicate old peroxides or shock-sensitive salts from previous
contents).

Step 3: Segregation (The "Golden Rule")
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Isolate MEKO waste from:
e Strong Acids (Sulfuric, Nitric, Hydrochloric).
e Strong Oxidizers (Permanganates, Peroxides).

e Acid Anhydrides.

Step 4: Labeling

Your waste tag must be explicit to protect downstream handlers.
e Primary Text: "Hazardous Waste - 2-Butanone Oxime"[7][4][8]
e Hazard Checkboxes: [x] Flammable/Combustible [x] Toxic [x] Carcinogen[4][9]

e Special Warning: Add a custom line: "DO NOT MIX WITH ACIDS - HYDROLYSIS RISK"

Step 5: Final Disposal Method

Incineration is the only recommended disposal route.

o MEKO must be destroyed in a permitted hazardous waste incinerator equipped with a
scrubber.

e Combustion Products: Thermal decomposition produces Nitrogen Oxides (NOx).[3] The
facility's scrubber system handles these emissions.

Part 5: Emergency Procedures (Spill Response)

Scenario: A 500mL bottle of MEKO shatters on the lab floor.

o Evacuate & Ventilate: MEKO causes drowsiness (narcotic effect) and is a skin sensitizer.
Clear the immediate area.[2][4][8][9][10]

o PPE Upgrade: Don Butyl Rubber or Silver Shield gloves. Standard Nitrile gloves offer only
short-term splash protection against ketoximes; they degrade quickly upon saturation. Wear
a respirator if ventilation is poor.
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» Containment: Dike the spill with non-combustible absorbent (Vermiculite or Sand).
o Note: Do NOT use sawdust (flammability risk).
o Cleanup: Scoop absorbed material into a dedicated container.

+ Decontamination: Wash the surface with a mild soap solution. Do not use bleach (oxidizer
incompatibility).

Part 6: References & Authority[8]

o European Chemicals Agency (ECHA).Substance Information: 2-Butanone oxime (EC 202-
496-6). (Classified as Carc.[4][6][10][11] 1B). Available at: [Link]

» U.S. Environmental Protection Agency (EPA).40 CFR Part 261 - Identification and Listing of
Hazardous Waste. (Definition of DO01 Ignitability). Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. 2-Butanone oxime | 96-29-7 [chemicalbook.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. fishersci.co.uk [fishersci.co.uk]

. tcichemicals.com [tcichemicals.com]

. METHYL ETHYL KETOXIME | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
. assets.thermofisher.cn [assets.thermofisher.cn]

. Substance Information - ECHA [echa.europa.eu]

. fr.cpachem.com [fr.cpachem.com]

°
(] (0] ~ (@] )] EEN w N =

. merckmillipore.com [merckmillipore.com]

¢ 10. safety365.sevron.co.uk [safety365.sevron.co.uk]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b179465/docs?utm_src=pdf-body#2-butanone-oxime-meko-advanced-disposal-handling-guide-1
https://www.tcichemicals.com/MX/en/sds/B0688_US_EN.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL08196&PLANT=d__ALF
https://safety365.sevron.co.uk/substances/accessSDS/SDS-81224-5751902832f006.93696248
https://borchers.com/news-events-blog/how-to-avoid-upcoming-meko-carcinogen-ghs-labeling-requirements-in-the-european-union-and-reformulate-smarter/
https://echa.europa.eu/substance-information/-/substanceinfo/100.002.270
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://www.benchchem.com/product/b179465?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3393662.htm
https://pim-resources.coleparmer.com/sds/47653.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10391953&productDescription%3D25GR+2-Butanone+oxime%2C+99%25&countryCode=GB&language=en
https://www.tcichemicals.com/MX/en/sds/B0688_US_EN.pdf
https://cameochemicals.noaa.gov/chemical/20651
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL08196&PLANT=d__ALF
https://echa.europa.eu/substance-information/-/substanceinfo/100.002.270
https://fr.cpachem.com/msds?num=SB56020&dnl=sd_-_2-Butanone_oxime_CAS_96-29-7_%28SB56020%29_%28EU%29.pdf
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-CH-Site/it_IT/-/CHF/ShowDocument-File?ProductSKU=MDA_CHEM-818962&DocumentId=818962_EN_CY.PDF&DocumentType=MSD&Language=EN&Country=CY&Origin=PDP
https://safety365.sevron.co.uk/substances/accessSDS/SDS-81224-5751902832f006.93696248
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 11. How to Avoid EU MEKO Carcinogen GHS Labeling Requirements [borchers.com]

e To cite this document: BenchChem. [2-Butanone Oxime (MEKO): Advanced Disposal &
Handling Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b179465/docs#2-butanone-oxime-meko-advanced-
disposal-handling-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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